2-Acetyl-6-amino-8-(3,4-diethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
2-Acetyl-6-amino-8-(3,4-diethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-15-3
VCID:
VC0459307
InChI:
InChI=1S/C24H25N5O3/c1-4-31-20-7-6-16(10-21(20)32-5-2)22-19-12-29(15(3)30)9-8-17(19)18(11-25)23(28)24(22,13-26)14-27/h6-8,10,19,22H,4-5,9,12,28H2,1-3H3/t19-,22+/m0/s1
SMILES:
CCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OCC
Molecular Formula:
C24H25N5O3
Molecular Weight:
431.5g/mol
2-Acetyl-6-amino-8-(3,4-diethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 494792-15-3
Main Products
VCID: VC0459307
Molecular Formula: C24H25N5O3
Molecular Weight: 431.5g/mol
| CAS No. | 494792-15-3 |
|---|---|
| Product Name | 2-Acetyl-6-amino-8-(3,4-diethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C24H25N5O3 |
| Molecular Weight | 431.5g/mol |
| IUPAC Name | (8S,8aR)-2-acetyl-6-amino-8-(3,4-diethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C24H25N5O3/c1-4-31-20-7-6-16(10-21(20)32-5-2)22-19-12-29(15(3)30)9-8-17(19)18(11-25)23(28)24(22,13-26)14-27/h6-8,10,19,22H,4-5,9,12,28H2,1-3H3/t19-,22+/m0/s1 |
| Standard InChIKey | XHCYNPCOCBHYGD-SIKLNZKXSA-N |
| Isomeric SMILES | CCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OCC |
| SMILES | CCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OCC |
| Canonical SMILES | CCOC1=C(C=C(C=C1)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(=O)C)OCC |
| PubChem Compound | 1086164 |
| Last Modified | Nov 11 2021 |
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